1-((3-(Furan-2-yl)pyrazin-2-yl)methyl)-3-(4-(pyridin-2-yl)thiazol-2-yl)urea

• IUPAC Name: 1-[[3-(furan-2-yl)pyrazin-2-yl]methyl]-3-(4-pyridin-2-yl-1,3-thiazol-2-yl)urea
• InChI: InChI=1S/C18H14N6O2S/c25-17(24-18-23-14(11-27-18)12-4-1-2-6-19-12)22-10-13-16(21-8-7-20-13)15-5-3-9-26-15/h1-9,11H,10H2,(H2,22,23,24,25)
• InChI Key: HHLLHOXLEPCWFS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=CSC(=N2)NC(=O)NCC3=NC=CN=C3C4=CC=CO4
• Molecular Formula: C18H14N6O2S
• Molecular Weight: 378.4 g/mol

Description

1-((3-(Furan-2-yl)pyrazin-2-yl)methyl)-3-(4-(pyridin-2-yl)thiazol-2-yl)urea is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.

Scientific Research Applications

Synthesis and Characterization

Research has focused on the synthesis and characterization of novel compounds related to 1-((3-(Furan-2-yl)pyrazin-2-yl)methyl)-3-(4-(pyridin-2-yl)thiazol-2-yl)urea, exploring their potential in various scientific fields. For instance, Abdelrazek et al. (2010) reported on the dimerization reactions of certain malononitrile derivatives to afford pyridin-2-yl and thiazol-2-yl substituted compounds, which are structurally related to the compound , highlighting the versatility of these molecules in synthesis Abdelrazek et al., 2010.

Potential Biological Activities

The structural framework of the compound includes heterocyclic moieties, which are often associated with biological activities. Studies on similar structures have investigated their antimicrobial and cytotoxic potentials. For example, Azab et al. (2013) synthesized new heterocyclic compounds containing sulfonamido moieties, showing significant antibacterial activities, indicating the potential of such compounds in developing new antimicrobial agents Azab et al., 2013.

Material Science Applications

Compounds with complex heterocyclic structures have also found applications in material science, particularly in the development of novel ligands for metal coordination. Stephenson and Ward (2011) explored the self-assembly of bis-bidentate bridging ligands with transition metals, leading to the formation of molecular squares and cubes. This work illustrates the potential of heterocyclic compounds in constructing sophisticated molecular architectures Stephenson & Ward, 2011.